Defluoro Paliperidone
Overview
Description
Scientific Research Applications
Pharmacokinetic Profile
Defluoro Paliperidone, known for its role in treating schizophrenia, exhibits unique pharmacokinetics. A study highlighted its major circulating presence in the body and minimal metabolic alteration, primarily through renal excretion (59% of the dose excreted unchanged in urine). This study also identified four metabolic pathways involved in its elimination, each accounting for up to a maximum of 6.5% of the drug's biotransformation ((Vermeir et al., 2008)).
Treatment Efficacy and Safety
Paliperidone's efficacy and safety as an antipsychotic medication were confirmed through randomized controlled trials. These studies demonstrated significant improvements in schizophrenia symptoms with a favorable safety and tolerability profile. Particularly, its extended-release formulation, Paliperidone ER, showed effectiveness in improving personal and social functioning ((Davidson et al., 2007), (Kane et al., 2007)).
Impact on Brain Redox System
In a rat study, Paliperidone was shown to positively alter the antioxidant status, suggesting potential beneficial outcomes in schizophrenia treatment by reducing activity in certain enzymes associated with purine metabolism. This indicates Paliperidone's role in modulating the brain's redox system ((Demi̇rci̇ et al., 2015)).
Influence on Cognitive Function and Inflammation
Another study revealed that Paliperidone regulates endogenous antioxidant and anti-inflammatory pathways in rat models, suggesting a therapeutic potential beyond its antipsychotic properties. This regulation may contribute to the amelioration of cognitive deficits, a common challenge in schizophrenia ((MacDowell et al., 2016)).
Tailored Drug Delivery Systems
Innovations in drug delivery systems have been explored for Paliperidone. A study focused on developing a microemulsion for intranasal delivery, demonstrating prompt and extensive transport of the drug to the brain, which could be advantageous in schizophrenia treatment ((Patel et al., 2016)).
Properties
IUPAC Name |
3-[2-[4-(1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N4O3/c1-15-17(23(29)27-11-4-6-19(28)22(27)24-15)10-14-26-12-8-16(9-13-26)21-18-5-2-3-7-20(18)30-25-21/h2-3,5,7,16,19,28H,4,6,8-14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAXLESNKOBLMFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2CCCC(C2=N1)O)CCN3CCC(CC3)C4=NOC5=CC=CC=C54 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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